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Compound of Interest

Compound Name: BMS-986169

Cat. No.: B606293

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of investigational compounds like BMS-986169 are paramount to ensuring laboratory
safety and environmental protection. While a specific Safety Data Sheet (SDS) from the
primary manufacturer, Bristol Myers Squibb, is not publicly available, information from chemical
suppliers and established guidelines for hazardous waste provide a framework for its
responsible management.

BMS-986169, a potent and selective negative allosteric modulator of the GIuUN2B subunit of the
N-methyl-D-aspartate (NMDA) receptor, requires careful handling due to its pharmacological
activity. Unused or waste BMS-986169 should be treated as hazardous chemical waste.

Key Physicochemical and Preclinical Data

To inform handling and disposal procedures, a summary of relevant data for BMS-986169 is
presented below.
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Property

Value

Reference

Chemical Name

(R)-3-((3S,4S)-3-fluoro-4-(4-
hydroxyphenyl)piperidin-1-
yl)-1-(4-
methylbenzyl)pyrrolidin-2-one

CAS Number 1801151-08-5 [1]
Molecular Formula C23H27FN20:2
Molecular Weight 382.48 g/mol
Melting Point 186 °C [2]
Aqueous Solubility (pH 7.4) 2 pg/mL [2]
LogD 2.9 (2]

Metabolic Stability

Poor in rodent liver
microsomes (T% = 2.7-3.5
min); marginally better in
higher species (T% = 6.0-25

min)

[2]

Known Hazards

Based on its potent
pharmacological activity, it
should be handled with care to
avoid accidental exposure.
Specific toxicological
properties are not fully
elucidated in publicly available

literature.

Experimental Protocols: Disposal Procedures

The following step-by-step guide outlines the recommended procedure for the disposal of

BMS-986169 and associated contaminated materials. This protocol is based on general best

practices for chemical and pharmaceutical waste disposal.

1. Waste ldentification and Segregation:
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Pure Compound (Solid): Unused or expired BMS-986169 solid waste should be collected in
a designated, clearly labeled hazardous waste container.

Solutions: Solutions containing BMS-986169 should be collected in a separate, compatible,
and clearly labeled hazardous liquid waste container. Do not mix with other solvent waste
streams unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department.

Contaminated Labware: Disposable items such as gloves, pipette tips, and vials that have
come into direct contact with BMS-986169 should be considered contaminated solid waste.
These should be collected in a designated, lined container for hazardous solid waste.

Empty Containers: "Empty" containers that held BMS-986169 should be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.
After rinsing, the defaced container can typically be disposed of as non-hazardous waste,
but institutional guidelines should be followed.[3]

. Containerization and Labeling:
Use only approved, leak-proof, and chemically compatible containers for waste collection.

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"BMS-986169," and any other information required by your institution and local regulations.

. Storage:

Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area.

Ensure that incompatible waste types are segregated to prevent accidental reactions.
. Disposal:

All waste containing BMS-986169 must be disposed of through a licensed hazardous waste
disposal company.
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o Contact your institution's EHS department to schedule a waste pickup. Do not attempt to
dispose of this compound down the drain or in the regular trash.

Logical Workflow for BMS-986169 Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of BMS-986169 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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